Cas no 263387-96-8 (1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester
• CAS No: 263387-96-8
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 1430467
• PubChem ID: 11746770
• Update Time: 2025-04-20

1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester
• methyl 2-methoxy-3-cyano-1-naphthoate
• methyl 3-cyano-2-methoxynaphthalene-1-carboxylate
• DB-297874
• SCHEMBL6229441
• methyl 3-cyano-2-methoxy-1-naphthoate
• FLGRJTLHLVSFHJ-UHFFFAOYSA-N
• DTXSID40471790
• 263387-96-8

• Inchi： 1S/C14H11NO3/c1-17-13-10(8-15)7-9-5-3-4-6-11(9)12(13)14(16)18-2/h3-7H,1-2H3
• InChI Key： FLGRJTLHLVSFHJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=C2C=CC=CC2=C1C(=O)OC

Computed Properties

• Exact Mass: 241.07389321g/mol
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3Ų